Cas no 425-22-9 (4-Heptanone,1,1,1,2,2,3,3-heptafluoro-)

4-Heptanone,1,1,1,2,2,3,3-heptafluoro- structure
425-22-9 structure
Product Name:4-Heptanone,1,1,1,2,2,3,3-heptafluoro-
CAS No:425-22-9
MF:C7H7F7O
MW:240.118706941605
CID:335196
PubChem ID:238294
Update Time:2025-04-19

4-Heptanone,1,1,1,2,2,3,3-heptafluoro- Chemical and Physical Properties

Names and Identifiers

    • 4-Heptanone,1,1,1,2,2,3,3-heptafluoro-
    • 1,1,1,2,2,3,3-heptafluoroheptan-4-one
    • NSC-42608
    • DTXSID10895222
    • NS00109318
    • UFFMDNJCTCOCIX-UHFFFAOYSA-N
    • NSC42608
    • SCHEMBL11542324
    • 425-22-9
    • Inchi: 1S/C7H7F7O/c1-2-3-4(15)5(8,9)6(10,11)7(12,13)14/h2-3H2,1H3
    • InChI Key: UFFMDNJCTCOCIX-UHFFFAOYSA-N
    • SMILES: FC(C(CCC)=O)(C(C(F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 240.03851
  • Monoisotopic Mass: 240.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.337
  • Boiling Point: 113°Cat760mmHg
  • Flash Point: 35.2°C
  • Refractive Index: 1.319
  • PSA: 17.07
  • LogP: 3.18850
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